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Compound of Interest

Compound Name: sulfo-Cyanine7 dicarboxylic acid

Cat. No.: B1193679

Get Quote

Executive Summary
In the realm of Near-Infrared (NIR) imaging, Alexa Fluor® 750 (AF750) and sulfo-Cyanine7

(sCy7) represent the two dominant choices for the 750–780 nm spectral window.

The Verdict:Alexa Fluor® 750 remains the gold standard for applications requiring maximum

photostability and brightness in high-density labeling (high Degree of Labeling, DOL).

However, sulfo-Cyanine7 has emerged as a highly capable, cost-effective alternative that is

spectrally indistinguishable.

Recommendation: Choose AF750 for quantitative microscopy and flow cytometry where

signal stability is paramount. Choose sCy7 for in vivo imaging and routine bioconjugation

where the cost-per-mg is a limiting factor, as its tissue penetration performance is

functionally identical.

Photophysical Performance Analysis
The 700–900 nm window (NIR-I) is critical for deep-tissue imaging because hemoglobin and

water absorption are minimized. Both dyes target this window.
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Spectral Comparison
Feature

Sulfo-Cyanine7
(sCy7)

Alexa Fluor® 750
(AF750)

Practical
Implication

Excitation Max ~750 nm 749 nm

Identical. Both use

standard "Cy7" filter

sets or 750 nm laser

lines.

Emission Max ~773 nm 775 nm

Identical. No change

in detection optics

required.

Extinction Coeff.[1][2]

[3][4][5][6] (

)

~240,000 cm

M

~290,000 cm

M

AF750 is theoretically

20% brighter per

molecule.

Quantum Yield (QY) ~0.28 (Free dye) ~0.12 (Free dye)

See Note below

regarding Conjugate

Brightness.

Solubility High (Sulfonated) High (Sulfonated)

Both allow labeling in

100% aqueous buffers

(no DMSO/DMF

needed).

Photostability Moderate High

AF750 resists

bleaching longer

under high-intensity

illumination.[5]

> Critical Insight on Brightness: While sCy7 often cites a higher QY for the free dye, cyanine

dyes are prone to H-aggregation (stacking) when conjugated to proteins, which drastically

quenches fluorescence. AF750 is structurally engineered with bulky sulfonate groups to

sterically hinder this stacking. Therefore, AF750 conjugates often appear brighter than sCy7

conjugates at high degrees of labeling (DOL > 3).

Visualization: The NIR Imaging Logic
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The following diagram illustrates why these specific wavelengths are chosen for deep tissue

work, validating the selection of either dye.
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(750 nm Laser/LED)
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Incident Light Labeled Target
(Antibody-Dye)

Penetration
(NIR Window)

NIR Detector
(CCD/PMT >770nm)
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Fluorescence
(775 nm)Hemoglobin Abs.

(High < 650nm)
Avoided

Water Abs.
(High > 900nm)

Avoided

Click to download full resolution via product page

Caption: The NIR-I window (700-900nm) utilized by both dyes minimizes absorption by

hemoglobin and water, maximizing signal-to-noise ratio in deep tissue.

Chemical Stability & Photostability[5][7][8][9]
Photostability (Bleaching)

Alexa Fluor 750: Exhibits "uncommon photostability" [1]. It is robust against the high-intensity

excitation of confocal laser scanning microscopy (CLSM).

Sulfo-Cyanine7: An improvement over the hydrophobic parent Cy7, but the polymethine

chain is susceptible to oxidative cleavage by reactive oxygen species (ROS) generated

during excitation.

Operational Tip: For in vivo imaging (IVIS systems), photostability is less critical because

exposure times are short (seconds) and excitation intensity is lower than microscopy. sCy7 is

perfectly adequate here.

Chemical Stability
Both dyes are sulfonated, rendering them negatively charged and hydrophilic.[2][5][7][8]
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pH Sensitivity: Both are relatively pH insensitive in the physiological range (pH 4–10).

Shelf Life: NHS-ester derivatives of both dyes are moisture-sensitive. They must be stored at

-20°C under desiccant. Hydrolysis of the NHS group is the primary failure mode for both.

Validated Experimental Protocol: Antibody
Conjugation
To ensure reproducibility, do not rely on "kits" without understanding the chemistry. This

protocol uses NHS-ester chemistry targeting primary amines (Lysine residues).

The "Self-Validating" Workflow
This workflow includes a mandatory checkpoint (Step 5) to calculate the Degree of Labeling

(DOL). If the DOL is not within 2–4, the data is invalid.

1. Protein Prep
(Buffer Exchange to pH 8.3)

3. Conjugation Reaction
(1h @ RT, Dark)

2. Dye Activation
(Dissolve NHS-Ester)

4. Purification
(Gel Filtration / Dialysis)

Remove Free Dye

5. QC: Calculate DOL
(Abs 280 vs Abs 750)

Spectrophotometry

Click to download full resolution via product page
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Caption: Standardized NHS-ester conjugation workflow. Step 5 is the critical control point

ensuring the reagent is fit for use.

Step-by-Step Methodology
Materials:

Target Antibody (must be in amine-free buffer, e.g., PBS. NO Tris, NO BSA).

Dye: sCy7-NHS or AF750-NHS.

Purification Column: PD-10 or Zeba Spin Column (7K MWCO).

Procedure:

Buffer Exchange: Adjust antibody concentration to 1–5 mg/mL in PBS adjusted to pH 8.3–8.5

with Sodium Bicarbonate. Why? The NHS reaction is pH-dependent; pH < 8.0 drastically

reduces efficiency.

Dye Preparation: Dissolve the dye in anhydrous DMSO immediately before use. Calculate a

15:1 to 20:1 molar excess of dye to protein.

Incubation: Mix dye and protein. Incubate for 60 minutes at room temperature with

continuous gentle rotation. Protect from light.[9][10]

Purification: Apply reaction mixture to the desalting column to separate the heavy conjugate

(elutes first) from the free unreacted dye.

Validation (DOL Calculation): Measure absorbance at 280 nm (

) and 750 nm (

).

The Formula:

Correction Factor (CF): ~0.04 for sCy7; ~0.05 for AF750 (check specific lot data).

Target DOL: 2.0 – 4.0 dyes per antibody.
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Cost-Benefit Analysis & Application Guide
Application Recommended Dye Rationale

In Vivo Imaging (IVIS) Sulfo-Cyanine7

Tissue scattering dominates

resolution, not dye quantum

yield. sCy7 is significantly

cheaper (~50% cost) and

performs identically in deep

tissue [2].

Flow Cytometry Alexa Fluor® 750

High laser power requires the

superior photostability of

AF750 to prevent signal

degradation during sorting.

Confocal Microscopy Alexa Fluor® 750

Pixel-dwell time and high

photon flux demand the

bleaching resistance of AF750.

Western Blot (NIR) Sulfo-Cyanine7

Membranes are static; extreme

photostability is unnecessary.

sCy7 provides excellent

sensitivity at a lower cost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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